3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride
Overview
Description
3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride, also known as MPAH, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a derivative of benzoic acid and pyrimidine, and it has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride involves its ability to bind to specific sites on the target protein, thereby preventing the interaction between the target protein and its binding partner. This mechanism of action is known as allosteric inhibition, and it has been shown to be effective in inhibiting various protein-protein interactions.
Biochemical and Physiological Effects
3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride has been shown to have various biochemical and physiological effects in scientific research studies. In addition to its ability to inhibit protein-protein interactions, this compound has also been shown to have anti-inflammatory and antioxidant properties. It has been suggested that these properties may be due to the ability of 3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride to modulate the activity of various enzymes and signaling pathways in the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride in lab experiments is its specificity for certain protein-protein interactions. This compound has been shown to selectively inhibit the interaction between MDM2 and p53, without affecting other protein-protein interactions. However, one of the limitations of using 3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several possible future directions for research on 3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride. One area of interest is the development of more efficient synthesis methods for this compound, which could improve its availability for research purposes. Another area of research is the identification of other protein-protein interactions that can be targeted by 3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride, which could expand its potential therapeutic applications. Additionally, further studies are needed to investigate the safety and efficacy of 3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride in various animal models and clinical trials.
Scientific Research Applications
3-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride has been studied for its potential therapeutic applications in various scientific research studies. One of the main areas of research is its use as an inhibitor of protein-protein interactions. This compound has shown promising results in inhibiting the interaction between the oncogenic protein MDM2 and the tumor suppressor protein p53, which is involved in the regulation of cell growth and apoptosis.
properties
IUPAC Name |
3-[(6-methylpyrimidin-4-yl)amino]benzoic acid;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2.ClH/c1-8-5-11(14-7-13-8)15-10-4-2-3-9(6-10)12(16)17;/h2-7H,1H3,(H,16,17)(H,13,14,15);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGXNNZFXIHDLCO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)NC2=CC=CC(=C2)C(=O)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(6-Methylpyrimidin-4-yl)amino]benzoic acid;hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.